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Compound of Interest

Compound Name: GSK864

Cat. No.: B607869 Get Quote

Essential Safety and Handling Guide for GSK864
Disclaimer: A specific Material Safety Data Sheet (MSDS) for GSK864 is not readily available in

the public domain. The following guidance is based on general best practices for handling

chemical compounds in a research laboratory setting where toxicological properties have not

been fully characterized. It is imperative to treat GSK864 as a potentially hazardous substance

and to consult with your institution's Environmental Health and Safety (EHS) department for

specific protocols.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with GSK864, a potent and selective inhibitor of

isocitrate dehydrogenase 1 (IDH1) mutants.[1][2] Adherence to these procedures is critical for

ensuring personal safety and maintaining a safe laboratory environment.

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling GSK864 to ensure the

appropriate level of personal protection.[3] The following PPE is the minimum requirement for

handling this compound.[4][5]
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PPE Category Specification Rationale

Eye and Face Protection

ANSI Z87.1-compliant safety

glasses with side shields or

chemical splash goggles.[4] A

face shield should be worn

over goggles when there is a

significant splash risk.[4][6]

Protects eyes from splashes of

chemical solutions or contact

with airborne powder.

Hand Protection

Compatible chemical-resistant

gloves (e.g., nitrile).[4][7]

Gloves should be inspected

before use and changed

immediately if contaminated or

torn.[7][8] Double-gloving is

recommended for higher-risk

activities.[4]

Prevents dermal absorption,

which is a potential route of

exposure for chemical

compounds.

Body Protection

A laboratory coat with long

sleeves. A chemical-resistant

apron may be necessary for

procedures with a high risk of

splashing.[3]

Protects skin and personal

clothing from contamination.[5]

Respiratory Protection

All work with solid GSK864 or

concentrated solutions should

be performed in a certified

chemical fume hood to

minimize inhalation exposure.

[7]

Prevents inhalation of the

powder or aerosols, which is a

primary route of exposure.

Foot Protection

Closed-toe shoes must be

worn at all times in the

laboratory.[5][8]

Protects feet from spills and

falling objects.

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for minimizing risk. The following

procedural guidance outlines the key steps for the safe management of GSK864.
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Operational Plan: Step-by-Step Handling

Pre-Experiment Preparation:

Designate a specific area for handling GSK864, preferably within a chemical fume hood.

[7]

Ensure all necessary PPE is readily available and in good condition.[8]

Verify that safety equipment, such as an eyewash station and safety shower, is accessible

and operational.

Have a chemical spill kit readily available.[9]

Handling the Solid Compound:

When weighing the powdered form of GSK864, perform this task in a chemical fume hood

or a ventilated balance enclosure to prevent the generation of dust in the open lab.

Use dedicated spatulas and weighing papers.

Solution Preparation:

Prepare solutions in a chemical fume hood.

When dissolving, add the solid GSK864 to the solvent slowly to avoid splashing.

Be aware of the hazards associated with the chosen solvent (e.g., DMSO is commonly

used for GSK864).[1][10][11]

Disposal Plan: Managing GSK864 Waste

All waste containing GSK864, including contaminated materials, should be treated as

hazardous chemical waste.

Segregation and Collection:
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Solid Waste: Collect unused GSK864 powder and any materials used for weighing or

transfers (e.g., weigh boats, contaminated wipes) in a clearly labeled, sealed container

designated for solid chemical waste.[12]

Liquid Waste: Collect solutions containing GSK864 in a compatible, leak-proof, and clearly

labeled container.[12] Do not mix incompatible waste streams.

Sharps: Needles, syringes, or other contaminated sharps must be disposed of in a

designated sharps container.

Contaminated PPE: Dispose of all used gloves, disposable lab coats, and other

contaminated items in the designated hazardous waste container.

Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name "GSK864".[9][12]

Store waste containers in a designated, secondary containment area away from general

lab traffic.

Final Disposal:

Arrange for the disposal of all GSK864 waste through your institution's EHS department or

a licensed hazardous waste disposal contractor.[12][13]

Follow all local, state, and federal regulations for hazardous waste disposal.

Quantitative Data Summary
The following tables summarize the available quantitative data for GSK864.

Table 1: Physical and Chemical Properties
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Property Value

Molecular Formula C₃₀H₃₁FN₆O₄

Molecular Weight 558.60 g/mol

CAS Number 1816331-66-4

Appearance A crystalline solid; Light brown to brown

Source: MedChemExpress, Selleck Chemicals, Cayman Chemical[1][2][10][11]

Table 2: Storage Conditions

Form Temperature Duration

Powder -20°C 3 years

4°C 2 years

In Solvent -80°C 2 years

-20°C 1 year

Source: MedChemExpress, Selleck Chemicals[1][2][10]

Table 3: Solubility

Solvent Solubility

DMSO ≥ 100 mg/mL (≥ 179.02 mM)

DMF 20 mg/mL

Ethanol 20 mg/mL

Ethanol:PBS (pH 7.2) (1:1) 0.5 mg/mL

10% DMSO >> 90% Corn Oil ≥ 2.5 mg/mL

10% DMSO >> 40% PEG300 >> 5% Tween-80

>> 45% saline
≥ 2.5 mg/mL
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Source: MedChemExpress, Cayman Chemical, Selleck Chemicals[1][2][10][11]

Table 4: Biological Activity (IC₅₀/EC₅₀)

Target IC₅₀/EC₅₀ Value

IDH1 (R132C) mutant 8.8 nM (IC₅₀)

IDH1 (R132H) mutant 15.2 nM (IC₅₀)

IDH1 (R132G) mutant 16.6 nM (IC₅₀)

2-HG production in HT1080 cells (R132C) 320 nM (EC₅₀)

Source: MedChemExpress[1][2]

Experimental Protocols
The search did not yield detailed experimental protocols for the safe handling of GSK864. The

provided operational plan is based on general laboratory safety principles. For in-vivo

administration protocols, one study mentions mice receiving GSK864 at 213 mg/kg via

intraperitoneal injection, with the formulation being PG:DMSO:PEG400:H2O (16.7:3.3:40:40).

[2] Another in-vivo protocol involves a formulation of 10% DMSO, 40% PEG300, 5% Tween-80,

and 45% saline.[1] These are provided for informational purposes only and do not constitute a

safety protocol.

Visualized Workflow
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Start: Plan Experiment

1. Preparation
- Conduct Risk Assessment
- Assemble PPE & Spill Kit

- Designate Work Area (Fume Hood)

End: Documentation

2. Handling GSK864
- Don appropriate PPE

- Weigh solid in fume hood
- Prepare solutions in fume hood

3. Experiment Execution
- Perform experiment in designated area

- Minimize exposure potential

Spill Occurs

Potential Hazard

4. Decontamination
- Clean work surfaces

- Decontaminate reusable equipment

5. Waste Segregation
- Solid Waste (labeled container)
- Liquid Waste (labeled container)

- Contaminated PPE & Sharps

6. Waste Disposal
- Store waste in secondary containment

- Contact EHS for pickup

Spill Response
- Evacuate if necessary

- Use spill kit
- Report to Supervisor/EHS

After cleanup

Click to download full resolution via product page

Caption: Safe handling workflow for GSK864 from planning to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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